N~1~-(2-methoxy-5-methylphenyl)-N~2~-(3-methoxyphenyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide

• IUPAC Name: N-(2-methoxy-5-methylphenyl)-2-(3-methoxy-N-(4-methylphenyl)sulfonylanilino)acetamide
• InChI: InChI=1S/C24H26N2O5S/c1-17-8-11-21(12-9-17)32(28,29)26(19-6-5-7-20(15-19)30-3)16-24(27)25-22-14-18(2)10-13-23(22)31-4/h5-15H,16H2,1-4H3,(H,25,27)
• InChI Key: WLMRUDGJTQUZSA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NC2=C(C=CC(=C2)C)OC)C3=CC(=CC=C3)OC
• Molecular Formula: C24H26N2O5S
• Molecular Weight: 454.5 g/mol

Description

The compound “N~1~-(2-methoxy-5-methylphenyl)-N~2~-(3-methoxyphenyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide” is a complex organic molecule. It contains several functional groups including methoxy groups, a sulfonyl group, and an amide group. The presence of these functional groups suggests that this compound could participate in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and aromatic rings. These groups would likely contribute to the overall polarity of the molecule and could potentially participate in various intermolecular interactions.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would largely depend on the conditions and the other reactants present. The methoxy groups could potentially undergo substitution reactions, and the amide group could participate in hydrolysis or condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups and aromatic rings could affect its solubility, boiling point, melting point, and reactivity.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended for use as a drug, its mechanism of action would depend on the specific biological target. If it’s intended for use in a chemical reaction, its mechanism would depend on the other reactants and conditions.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it to avoid exposure.

Future Directions

The potential future directions for research involving this compound would depend on its intended use. If it’s being studied as a potential drug, future research could involve testing its efficacy and safety in preclinical and clinical trials. If it’s being used in chemical synthesis, future research could involve optimizing the synthesis process or exploring new reactions.